Cas no 113864-94-1 (Phenyl(pyrrolidin-2-yl)methanol)

• Product Name: Phenyl(pyrrolidin-2-yl)methanol
• CAS No: 113864-94-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 2117186
• Update Time: 2025-10-28

Phenyl(pyrrolidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• phenyl(pyrrolidin-2-yl)methanol
• YPMHBZQROFTOSU-UHFFFAOYSA-N
• alpha-phenyl-2-pyrrolidine methanol
• 2-(Hydroxy(phenyl)methyl)pyrrolidine
• Z2719321367
• Phenyl(pyrrolidin-2-yl)methanol

• Inchi： 1S/C11H15NO/c13-11(10-7-4-8-12-10)9-5-2-1-3-6-9/h1-3,5-6,10-13H,4,7-8H2
• InChI Key： YPMHBZQROFTOSU-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Topological Polar Surface Area: 32.299

Additional information on Phenyl(pyrrolidin-2-yl)methanol

Phenyl(pyrrolidin-2-yl)methanol: A Comprehensive Overview

Phenyl(pyrrolidin-2-yl)methanol (CAS No. 113864-94-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its unique structure combining a phenyl group, a pyrrolidine ring, and a hydroxymethyl group, exhibits a wide range of applications and properties that make it a valuable molecule for both academic research and industrial use.

The molecular structure of Phenyl(pyrrolidin-2-yl)methanol is defined by its aromatic phenyl ring attached to a pyrrolidine moiety via a methylene group (-CH₂-) and a hydroxymethyl (-CH₂OH) substituent. This configuration imparts the compound with interesting physical and chemical properties, including moderate solubility in organic solvents, thermal stability, and reactivity towards various functional groups. Recent studies have highlighted its potential as a building block in the synthesis of complex molecules, particularly in drug discovery and material synthesis.

One of the most notable applications of Phenyl(pyrrolidin-2-yl)methanol is in the field of pharmacology. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, including anti-inflammatory agents and neuroprotective drugs. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Such findings underscore its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, Phenyl(pyrrolidin-2-yl)methanol has found utility in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable covalent bonds with other monomers makes it an ideal candidate for synthesizing high-performance materials with tailored properties. A recent breakthrough reported in *Macromolecules* highlighted its use as a monomer in the synthesis of biodegradable polymers with enhanced mechanical strength and biocompatibility.

The synthesis of Phenyl(pyrrolidin-2-yl)methanol has also been optimized through innovative methodologies. Traditionally synthesized via nucleophilic substitution reactions, modern approaches now employ catalytic asymmetric synthesis to enhance yield and stereoselectivity. These advancements have significantly reduced production costs while improving the quality of the final product, making it more accessible for large-scale applications.

Furthermore, Phenyl(pyrrolidin-2-yl)methanol has emerged as a valuable chiral auxiliary in asymmetric catalysis. Its chiral center provides an excellent platform for enantioselective reactions, enabling the synthesis of enantiopure compounds with high efficiency. A 2023 review in *Chemical Reviews* emphasized its role in facilitating the construction of complex chiral architectures, which are critical for drug development and natural product synthesis.

Despite its numerous advantages, the use of Phenyl(pyrrolidin-2-yl)methanol is not without challenges. Issues such as scalability in large-scale production and environmental impact during manufacturing processes remain areas requiring further investigation. However, ongoing research efforts are focused on addressing these limitations through green chemistry approaches and sustainable synthetic strategies.

In conclusion, Phenyl(pyrrolidin-2-yl)methanol (CAS No. 113864-94-1) stands as a testament to the ingenuity of modern chemistry, offering diverse applications across multiple disciplines. With continued advancements in synthetic methodologies and material science, this compound is poised to play an even more significant role in shaping future innovations across various industries.